Cas no 1040632-35-6 (2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• CAS No: 1040632-35-6
• MF: C₂₂H₁₉N₃O₂S₂
• MW: 421.535162210464
• CID: 5382361
• Update Time: 2025-05-28

2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(4-methylphenyl)acetamide
• 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide

• Inchi： 1S/C22H19N3O2S2/c1-14-8-10-16(11-9-14)23-18(26)13-29-22-24-19-17(15-6-4-3-5-7-15)12-28-20(19)21(27)25(22)2/h3-12H,13H2,1-2H3,(H,23,26)
• InChI Key： IGHSFDBBFALXOF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(C)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

Additional information on 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide

Comprehensive Analysis of 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide (CAS No. 1040632-35-6)

The compound 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide (CAS No. 1040632-35-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a thieno[3,2-d]pyrimidine core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in academic and industrial circles due to the growing demand for targeted cancer therapies.

In recent years, the search for novel small molecule inhibitors has intensified, driven by advancements in precision medicine. The sulfanyl and acetamide moieties in this compound contribute to its ability to interact with specific protein targets, a feature often explored in drug discovery forums. Online queries such as "kinase inhibitors for oncology" or "thienopyrimidine derivatives in medicine" reflect the public's interest in this area. The compound's CAS No. 1040632-35-6 is frequently cited in patent literature, highlighting its commercial and scientific relevance.

From a synthetic chemistry perspective, the preparation of 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide involves multi-step organic transformations, including condensation and sulfonation reactions. These processes are often discussed in organic synthesis communities, where researchers seek efficient and scalable methods. The compound's phenyl and methylphenyl substituents are critical for its stability and bioavailability, topics that align with popular searches like "improving drug solubility" and "structure-activity relationships."

The pharmacological profile of this compound is another area of active investigation. Preliminary studies suggest it may modulate cellular signaling pathways, a hot topic in biomedical research. Users frequently search for terms like "mechanisms of kinase inhibition" or "thienopyrimidine pharmacokinetics," indicating a strong demand for detailed scientific explanations. The compound's 4-oxo group is particularly noteworthy, as it often enhances binding affinity to enzymatic targets, a detail that resonates with professionals in the field.

Beyond its therapeutic potential, 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide is also studied for its physicochemical properties. Its molecular weight and logP values are frequently analyzed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, a recurring theme in drug development queries. The compound's CAS No. 1040632-35-6 serves as a unique identifier in databases like PubChem and ChemSpider, where users often look for "chemical property data" or "compound solubility profiles."

In conclusion, 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide represents a fascinating intersection of chemistry and biology. Its structural complexity and potential applications make it a subject of ongoing research, aligning with trending topics in pharmaceutical innovation and molecular design. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about next-generation therapeutics.